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Compound of Interest

Compound Name: 5,5-Dimethyl-1,3-cyclohexadiene

Cat. No.: B3051393

In-Depth Technical Guide: 5,5-Dimethyl-1,3-
cyclohexadiene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 5,5-Dimethyl-1,3-cyclohexadiene, a versatile building block in organic

synthesis.

Core Molecular Data

5,5-Dimethyl-1,3-cyclohexadiene is a cyclic diene with the molecular formula C8H12.[1][2][3]
[4] Its structure features a six-membered ring containing two conjugated double bonds and a
gem-dimethyl group at the 5-position. This substitution pattern imparts specific reactivity and
stability to the molecule.
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Property Value Source(s)
Molecular Formula C8H12 [1112113114]
Molecular Weight 108.18 g/mol [31[5]
5,5-dimethylcyclohexa-1,3-
IUPAC Name ) [3]
diene
CAS Number 33482-80-3 [1][2]

Synthesis of a Key Precursor: 5,5-Dimethyl-1,3-
cyclohexanedione (Dimedone)

A common and well-documented precursor to derivatives of 5,5-dimethyl-1,3-cyclohexadiene
is 5,5-dimethyl-1,3-cyclohexanedione, also known as dimedone. The synthesis of dimedone is
a classic organic reaction sequence.

Experimental Protocol: Synthesis of Dimedone

This protocol is adapted from established literature procedures.[6]

Materials:

Mesityl oxide (freshly distilled, fraction boiling at 126—131°C)

o Ethyl malonate

e Sodium metal

e Absolute ethanol

¢ Potassium hydroxide

o Hydrochloric acid (concentrated and dilute)

e Decolorizing charcoal (e.g., Norite)

e Ice
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Equipment:

2-liter three-necked, round-bottomed flask
Liquid-sealed stirrer

500-cc dropping funnel

Reflux condenser with a calcium chloride tube
Water bath

Suction filtration apparatus

Procedure:

Preparation of Sodium Ethoxide: In a dry 2-liter three-necked flask equipped with a stirrer
and reflux condenser, place 400 cc of absolute ethanol. Carefully add 23 g of clean sodium
metal through the condenser at a rate that maintains the solution at its boiling point.

Reaction Mixture: Once all the sodium has dissolved, add 170 g of ethyl malonate. Then,
slowly add 100 g of freshly distilled mesityl oxide through the dropping funnel.

Reflux: Heat the solution to reflux with constant stirring for two hours.

Saponification: Following the reflux period, add a solution of 125 g of potassium hydroxide in
575 cc of water. Continue to reflux the mixture for an additional 30 minutes to saponify the
ester.

Acidification and Alcohol Removal: While the mixture is still hot, carefully acidify it to be just
acidic to litmus paper using dilute hydrochloric acid. Fit the flask with a condenser for
distillation and remove as much ethanol as possible by heating on a water bath.

Decolorization: To the residue in the flask, add approximately 15 g of decolorizing charcoal
and boil. Filter the hot solution. This charcoal treatment may be repeated if necessary.

Crystallization: The hot, yellow filtrate is then made distinctly acidic to methyl orange with
additional dilute hydrochloric acid and boiled for a few minutes. Upon cooling, the dimedone
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will crystallize.

« |solation and Drying: Collect the crystalline product by suction filtration, wash with ice-cold
water, and allow it to air dry. The expected yield is between 96-122 g.[6]

Logical Workflow for Synthesis

The synthesis of 5,5-dimethyl-1,3-cyclohexanedione (dimedone) involves a multi-step process
that can be visualized as a logical workflow. This sequence highlights the key transformations

from readily available starting materials to the target precursor.
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Caption: Logical workflow for the synthesis of dimedone.

Reactivity and Applications
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5,5-Dimethyl-1,3-cyclohexadiene is a valuable reagent in various organic reactions, primarily
due to its conjugated diene system.

Diels-Alder Reaction

As a conjugated diene, 5,5-dimethyl-1,3-cyclohexadiene readily participates in [4+2]
cycloaddition reactions, commonly known as the Diels-Alder reaction.[5] The gem-dimethyl
group at the 5-position provides steric hindrance that can influence the stereoselectivity of the
cycloaddition. The fixed s-cis conformation of the diene within the cyclic structure is
advantageous for this reaction.[5]

The general workflow for a Diels-Alder reaction involving this diene can be visualized as
follows:

5,5-Dimethyl-1,3-cyclohexadiene Dienophile
(Diene) (e.g., Maleic Anhydride)

[4+2] Cycloaddition

Cycloadduct
(Substituted Bicyclic System)

Click to download full resolution via product page
Caption: Generalized Diels-Alder reaction workflow.

This reaction is a powerful tool for the construction of complex cyclic and bicyclic molecules,
which are common motifs in natural products and pharmaceutical agents. The electron-
donating or withdrawing nature of substituents on the dienophile can significantly affect the rate
and selectivity of the reaction.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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